Cas no 147540-88-3 (Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt)

Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt Properties

Names and Identifiers

• Pyridinium,1-fluoro-4-methyl-2-sulfo-, inner salt
• 1-fluoro-4-methylpyridin-1-ium-2-sulfonate
• N-FLUORO-4-METHYLPYRIDINIUM-2-SULFONATE
• N-Fluoro-4-methylpyridinium-2-sulphonate
• PC4003
• DAIKIN MEC-02
• FT-0643406
• 1,1,2,3,3,3-HEXAFLUOROPROPYLIODIDE
• MFCD00236128
• 147540-88-3
• CZLMNRIAOUVXNU-UHFFFAOYSA-N
• A808659
• 1-fluoro-4-methylpyridinium-2-sulfonate
• C6H6FNO3S
• Pyridinium, 1-fluoro-4-methyl-2-sulfo-, inner salt
• 1-fluoro-4-methyl-2-pyridin-1-iumsulfonate
• DTXSID50372042
• AKOS006221199
• SCHEMBL63731
• +Expand

• MDL： MFCD00236128
• InChIKey： CZLMNRIAOUVXNU-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6FNO3S/c1-5-2-3-8(7)6(4-5)12(9,10)11/h2-4H,1H3
• SMILES： CC1=CC(=[N+](C=C1)F)S(=O)(=O)[O-]

Computed Properties

• Exact Mass: 191.00500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 191.005
• Heavy Atom Count: 12
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.5A^2

Experimental Properties

• LogP: 1.00000
• PSA: 69.46000
• Boiling Point: °Cat760mmHg
• Melting Point: 203-208°C (dec.)
• Flash Point: °C